Carbon disulfide

• InChI: InChI=1S/CS2/c2-1-3
• InChI Key: QGJOPFRUJISHPQ-UHFFFAOYSA-N
• Canonical SMILES: C(=S)=S
• Molecular Formula: CS2
• Related CAS: 25948-29-2
• DSSTOX Substance ID: DTXSID6023947
• Molecular Weight: 76.15 g/mol
• Physical Description: Carbon disulfide appears as a clear colorless to light yellow volatile liquid with a strong disagreeable odor. Flammable over a wide vapor/air concentration range (1%-50%). Vapors are readily ignited; the heat of a common light bulb may suffice. Insoluble in water and more dense than water. Hence sinks in water. Vapors are heavier than air. Used in the manufacture of rayon and cellophane, in the manufacture of flotation agents and as a solvent., Gas or Vapor; Liquid, Colorless to faint-yellow liquid with a sweet ether-like odor. [Note: Reagent grades are foul smelling.] [NIOSH], Liquid, COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR., Colorless to faint-yellow liquid with a sweet ether-like odor., Colorless to faint-yellow liquid with a sweet ether-like odor. [Note: Reagent grades are foul smelling.]
• Boiling Point: 116 °F at 760 mmHg (EPA, 1998), 46.2 °C, 46 °C, 116 °F
• Flash Point: -22 °F (EPA, 1998), -22 °F (-30 °C) (Closed cup), -30 °C c.c., -22 °F
• Solubility: less than 1 mg/mL at 68 °F (NTP, 1992), In water, 2160 mg/L at 25 °C, Soluble in water, Slightly soluble in water, Soluble in chloroform; miscible with ethanol, ether, For more Solubility (Complete) data for Carbon disulfide (6 total), please visit the HSDB record page., 2.16 mg/mL at 20 °C, Solubility in water, g/100ml at 20 °C: 0.2, 0.3%
• Density: 1.2632 at 68 °F (EPA, 1998) - Denser than water; will sink, 1.2632 g/cu cm at 20 °C, Saturated vapor density = 0.08021 lb/cu ft at 70 °C, Relative density (water = 1): 1.26, 1.26
• Vapor Density: 2.67 (EPA, 1998) - Heavier than air; will sink (Relative to Air), 2.67 (Air = 1), Relative vapor density (air = 1): 2.63, 2.67
• Vapor Pressure: 360 mmHg at 77 °F (EPA, 1998), 395.0 [mmHg], 359 mm Hg at 25 °C, Vapor pressure, kPa at 25 °C: 48, 297 mmHg
• Mechanism of Action: ...The capacity of CS2 to cause a distal axonopathy ... is identical pathologically to that caused by hexane ... /CS2 reacts/ with protein amino groups to form dithiocarbamate adducts. The dithiocarbamate adducts of lysyl amino groups undergo decomposition to isothiocyanate adducts, electrophiles that then react with protein nucleophiles to yield covalent cross-linking. The reaction of the isothiocyanate adducts with cysteinyl sulfhydryls to form N,S-dialkyldithiocarbamate ester cross-links is reversible, while the reaction with protein amino functions form thiourea cross-links irreversibly. Over time, the thiourea cross-links predominate and are most likely the most biologically significant ... Analysis of cross-linking in erythrocyte proteins has verified that cross-linking occurs through thiourea bridges that accumulate with continuing exposure. Neurofilament cross-linking involves all 3 subunits and also demonstrates a cumulative dose response and temporal relationship consistent with a contributing event in the development of the axonal neurofilamentous swellings ... In addition to ... chronic axonopathy, CS2 can also lead to aberrations in mood and signs of diffuse encephalopathic disease. Some of these are transient at first and subsequently become more long-lasting, a feature that is common in vascular insufficiency in the nervous system. This fact, in combination with the knowledge that CS2 may accelerate the process of atherosclerosis, suggests that some of the effects of CS2 on the CNS are vascular in origin.
• Impurities: Carbon disulfide is normally available both in technical and reagent grades (up to 99.9% pure with a trace benzene contaminant) ..., Impurities: Sulfur compounds.
• Color/Form: Mobile ... liquid, Clear, colorless or faintly yellow liquid
• CAS No.: 75-15-0, 12122-00-8, 12539-80-9
• Melting Point: -167 °F (EPA, 1998), -111.7 °C, -111.6 °C, -111 °C, -169 °F

Description

Carbon disulfide is a colorless, highly volatile, and flammable liquid with the chemical formula CS₂. It is known for its distinctive odor, which can be pleasant in its pure form but often smells like rotten radishes when impure. This compound is widely used in industrial applications, particularly in the production of viscose rayon, cellophane, and carbon tetrachloride .

Mechanism of Action

Target of Action

Carbon disulfide (CS2) is an inorganic compound that primarily targets cellular proteins and enzymes . It interacts with these targets through the formation of disulfide bonds . CS2 has been found to interact with the solute carrier family 7 member 11 (SLC7A11), a protein involved in the transport of cystine into cells .

Mode of Action

CS2 interacts with its targets through a process known as disulfidptosis . This process involves the accumulation of cystine in cells with high expression of SLC7A11 during glucose starvation . This accumulation leads to extensive disulfide linkages between F-actins, resulting in their contraction and subsequent detachment from the cellular membrane . This interaction triggers cellular death .

Biochemical Pathways

The primary biochemical pathway affected by CS2 is the Pentose Phosphate Pathway (PPP) . During glucose deficiency, inhibition of the PPP causes a deficit in Nicotinamide Adenine Dinucleotide Phosphate (NADPH), which is crucial for maintaining the redox balance within cells . This imbalance leads to disulfide stress, triggering disulfidptosis .

Pharmacokinetics

CS2 is rapidly absorbed from the human gastrointestinal tract .

Result of Action

The primary result of CS2’s action is the induction of a form of cell death known as disulfidptosis . This process is characterized by the collapse of cytoskeleton proteins and F-actin due to the intracellular accumulation of disulfides . This leads to cell shrinkage and death .

Action Environment

Environmental factors can influence the action of CS2. For instance, the presence of dissolved organic matter (DOM) in water can affect the formation of COS and CS2 . Additionally, the rate of CS2 dissociation is acid-dependent, indicating that pH levels can influence its action . Furthermore, CS2’s action can be influenced by nutrient availability, as its exchange rates have been found to be stimulated by the addition of nutrients in the form of urea fertilizer .

Biochemical Analysis

Biochemical Properties

Carbon disulfide plays a role in biochemical reactions, particularly in the formation of disulfide bonds. It can interact with enzymes, proteins, and other biomolecules. For instance, it can readily transport to the active sites of cellular proteins and insert into a metal–cysteine bond to form a trithiocarbonate chelate or bind a protein amine or thiol proximal to a metal center where the resulting dithiocarbamate or trithiocarbonate can bind .

Cellular Effects

Exposure to this compound can have various effects on cells. Breathing low levels for long periods may result in headaches, tiredness, trouble sleeping, and slight changes in the nerves . It can also harm the eyes, kidneys, blood, heart, liver, nerves, and skin .

Molecular Mechanism

The molecular mechanism of this compound involves the formation, breakage, and rearrangement of disulfide bonds to properly fold nascent polypeptides within the endoplasmic reticulum . The hydrolysis mechanism of this compound involves two steps: first, this compound reacts with water to form a COS intermediate, and then the COS intermediate reacts with water to form hydrogen sulfide and carbon dioxide .

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. For instance, the global burden of this compound was calculated to vary between 6.1 to 19.2 Tg, and the lifetime of this compound was determined to be within the range of 2.8–3.4 days .

Metabolic Pathways

This compound is involved in several metabolic pathways. For instance, it is a precursor to the long-lived carbonyl sulphide (OCS), one of the main contributors to the atmospheric sulfate layer . The oxidation of this compound by OH is found to be the main removal process .

Transport and Distribution

This compound is transported and distributed within cells and tissues. The global distribution of this compound found the Northern Hemisphere continental landmasses to be the areas of concentration maxima . Oceanic regions returned low this compound levels of less than 2 ppt .

Subcellular Localization

Given its role in the formation of disulfide bonds, it is likely to be localized in the endoplasmic reticulum where protein folding occurs .

Preparation Methods

Synthetic Routes and Reaction Conditions

Historically, carbon disulfide was synthesized by reacting charcoal with sulfur vapor at high temperatures (750°–1,000°C). This method has largely been replaced by a more efficient process involving the reaction of natural gas (primarily methane) with sulfur .

Industrial Production Methods

In modern industrial settings, this compound is produced by the reaction of methane with sulfur at elevated temperatures. This method is preferred due to its efficiency and the availability of natural gas as a raw material .

Chemical Reactions Analysis

Types of Reactions

Carbon disulfide undergoes a variety of chemical reactions, including:

When burned in the presence of oxygen, this compound produces carbon dioxide and sulfur dioxide:

Oxidation: $$\text{CS}_2 + 3\text{O}_2 \rightarrow \text{CO}_2 + 2\text{SO}_2$$CS2​+3O2​→CO2​+2SO2​

this compound can be reduced by sodium to form sodium trithiocarbonate:

Reduction: $$\text{Na}_2\text{S} + \text{CS}_2 \rightarrow [\text{Na}^+]_2[\text{CS}_3^{2-}]$$Na2​S+CS2​→[Na+]2​[CS32−​]

It reacts with amines to form dithiocarbamates:

Substitution: $$2\text{R}_2\text{NH} + \text{CS}_2 \rightarrow [\text{R}_2\text{NH}_2^+][\text{R}_2\text{NCS}_2^-]$$2R2​NH+CS2​→[R2​NH2+​][R2​NCS2−​]

Common Reagents and Conditions

Common reagents used in reactions with this compound include oxygen, sodium, and amines. These reactions typically occur under controlled conditions to ensure safety and efficiency .

Major Products

The major products formed from reactions with this compound include carbon dioxide, sulfur dioxide, sodium trithiocarbonate, and dithiocarbamates .

Scientific Research Applications

Carbon disulfide has a wide range of applications in scientific research:

Chemistry: It is used as a solvent for sulfur, bromine, fats, rubber, phosphorus, asphalt, selenium, iodine, and resins.

Biology: This compound is used in the study of enzyme inhibition and protein interactions due to its ability to form complexes with metal ions in proteins.

Medicine: Research has explored its neurotoxic effects and potential therapeutic applications, although its toxicity limits its use.

Industry: It is crucial in the production of viscose rayon and cellophane, as well as in the manufacture of carbon tetrachloride and various organosulfur compounds

Comparison with Similar Compounds

Similar Compounds

Carbonyl sulfide (COS): Similar in structure but contains an oxygen atom instead of a second sulfur atom.

Carbon diselenide (CSe₂): Similar in structure but contains selenium atoms instead of sulfur atoms.

Carbon dioxide (CO₂): Contains oxygen atoms instead of sulfur atoms and is less reactive

Uniqueness

Carbon disulfide is unique due to its high reactivity and ability to form a wide range of industrially significant derivatives. Its volatility and flammability also distinguish it from other similar compounds .